2-Chloro-5-cyclopropoxybenzamide

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10ClNO2/c11-9-4-3-7(14-6-1-2-6)5-8(9)10(12)13/h3-6H,1-2H2,(H2,12,13)
• InChI Key: DNVLIBDYNCEWEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)Cl)C(=O)N

Description

2-Chloro-5-cyclopropoxybenzamide is a benzamide derivative characterized by a benzamide core substituted with a chlorine atom at the 2-position and a cyclopropoxy group at the 5-position. The cyclopropoxy group introduces a strained three-membered ring, which may influence conformational stability and electronic properties. Benzamides are widely studied for their biological activities, including enzyme inhibition and receptor modulation, making this compound a candidate for further investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-cyclopropoxybenzamide typically involves the following steps:

Starting Material: The synthesis begins with 2-chlorobenzoic acid.

Formation of 2-Chlorobenzoyl Chloride: 2-chlorobenzoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 2-chlorobenzoyl chloride.

Cyclopropoxylation: The 2-chlorobenzoyl chloride is then reacted with cyclopropanol in the presence of a base such as triethylamine to introduce the cyclopropoxy group at the fifth position.

Amidation: Finally, the intermediate product is reacted with ammonia or an amine to form 2-Chloro-5-cyclopropoxybenzamide.

Industrial Production Methods

Industrial production methods for 2-Chloro-5-cyclopropoxybenzamide may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and purification techniques such as crystallization and chromatography to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-cyclopropoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding sulfoxides or sulfones and reduction to form amines or alcohols.

Hydrolysis: The amide group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Hydrolysis: Acidic conditions (HCl) or basic conditions (NaOH) are used for hydrolysis reactions.

Major Products

The major products formed from these reactions include substituted benzamides, sulfoxides, sulfones, amines, alcohols, and carboxylic acids.

Scientific Research Applications

2-Chloro-5-cyclopropoxybenzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its antimicrobial and anticancer properties.

Materials Science: The compound is studied for its potential use in the synthesis of novel materials with unique properties, such as polymers and liquid crystals.

Biological Research: It is used as a tool compound to study various biological processes, including enzyme inhibition and receptor binding.

Industrial Applications: The compound is explored for its use in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or modulator of these targets, affecting various biochemical pathways. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Benzamide Derivatives

Key Structural and Physicochemical Differences

The table below compares 2-Chloro-5-cyclopropoxybenzamide with two structurally related compounds from the evidence:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Functional Groups
2-Chloro-5-cyclopropoxybenzamide	C₁₀H₉ClNO₂	Cl (2-position), cyclopropoxy (5-position)	211.64	Chloro, ether (cyclopropoxy)
5-Chloro-N-cyclopropyl-2-nitrobenzamide (CAS 1042623-41-5)	C₁₀H₉ClN₂O₃	Cl (5-position), nitro (2-position), cyclopropylamide	264.65	Nitro, chloro, cyclopropylamide
Propyl 5-bromo-2-chlorobenzamide (CAS 892018-30-3)	C₁₀H₁₁BrClNO	Br (5-position), Cl (2-position), propylamide	276.56	Bromo, chloro, alkylamide

Key Observations :

• Steric and Lipophilic Effects : The propyl group in Propyl 5-bromo-2-chlorobenzamide increases lipophilicity (logP ~2.8 estimated) compared to the cyclopropoxy group, which may reduce aqueous solubility but improve membrane permeability .